Cas no 956716-93-1 (1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

• Product Name: 1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CAS No: 956716-93-1
• MF: C₁₅H₁₂N₂O₃S
• MW: 300.332382202148
• CID: 802684
• PubChem ID: 45480296
• Update Time: 2025-11-01

1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-3-carbaldehyde
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-
• 1-(4-Methylbenzene-1-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• DTXSID30670290
• A845369
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde,1-[(4-methylphenyl)sulfonyl]-
• 1-[(4-methylphenyl)sulfonyl]-1h-pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carbaldehyde
• SCHEMBL257136
• 1-TOSYL-1H-PYRROLO [2,3-B] PYRIDINE-3-CARBALDEHYDE
• 1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• 1-(4-methylbenzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CS-0004193
• KNUNHLCRCRUQIK-UHFFFAOYSA-N
• F13214
• 956716-93-1

• Inchi： 1S/C15H12N2O3S/c1-11-4-6-13(7-5-11)21(19,20)17-9-12(10-18)14-3-2-8-16-15(14)17/h2-10H,1H3
• InChI Key： KNUNHLCRCRUQIK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(C=O)C2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 300.05700
• Monoisotopic Mass: 300.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• Density: 1.36
• Boiling Point: 530.109°C at 760 mmHg
• Flash Point: 274.4°C
• Refractive Index: 1.66
• PSA: 77.41000
• LogP: 3.47500

Additional information on 1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Comprehensive Overview of 1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 956716-93-1)

1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 956716-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic aldehyde features a pyrrolopyridine core, which is a privileged scaffold in drug discovery, often associated with bioactive molecules targeting kinases, receptors, and enzymes. The tosyl (p-toluenesulfonyl) group enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their applications in developing small-molecule inhibitors for cancer therapy and neurodegenerative diseases. Researchers frequently search for "1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde synthesis" or "CAS 956716-93-1 suppliers," reflecting its industrial relevance. The compound's aldehyde functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug discovery programs.

From an SEO perspective, trending queries like "pyrrolopyridine-based drug candidates 2024" or "tosyl-protected aldehydes in medicinal chemistry" highlight the compound's alignment with current scientific trends. Its role in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) is another hot topic, as these methods are pivotal for constructing complex biaryl structures found in FDA-approved drugs.

The stability of 1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde under various conditions makes it suitable for scale-up processes, a critical factor for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, ensuring compliance with regulatory standards like ICH Q7. Discussions on platforms like ResearchGate often focus on its "solubility in polar solvents" or "storage recommendations," addressing practical challenges in laboratory handling.

Environmental and safety considerations are also prominent in user searches. While the compound is not classified as hazardous, proper PPE (personal protective equipment) and fume hoods are recommended during synthesis. Its LD50 data and ecotoxicological profile remain areas of active investigation, particularly for applications requiring green chemistry principles.

In summary, 1-Tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 956716-93-1) bridges fundamental research and industrial innovation, with its versatility resonating across drug development, material science, and catalysis. Its integration into AI-driven molecular design platforms further underscores its future potential, aligning with the growing interest in computational chemistry and machine learning-assisted compound optimization.